Cas no 2549054-70-6 (4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2549054-70-6
• MF: C₁₈H₂₂F₃N₇O
• MW: 409.408792972565
• CID: 5314158
• PubChem ID: 154883447
• Update Time: 2025-10-05

4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-Methyl-2-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinyl]morpholine
• 2549054-70-6
• F6619-4270
• 4-(6-methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• AKOS040708923
• 4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• Inchi： 1S/C18H22F3N7O/c1-13-10-16(27-6-8-29-9-7-27)25-17(24-13)28-4-2-26(3-5-28)15-11-14(18(19,20)21)22-12-23-15/h10-12H,2-9H2,1H3
• InChI Key： GFFKUWFSZZJHPK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2N=C(C)C=C(N=2)N2CCOCC2)CC1)(F)F

Computed Properties

• Exact Mass: 409.18379284g/mol
• Monoisotopic Mass: 409.18379284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.6±65.0 °C(Predicted)
• pka: 11.35±0.50(Predicted)

Additional information on 4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine: A Comprehensive Overview

The compound with CAS No. 2549054-70-6, named 4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a morpholine ring, a piperazine moiety, and a pyrimidine core with trifluoromethyl and methyl substituents. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the morpholine ring in this compound suggests potential applications in modulating enzyme activity, making it a promising candidate for further investigation. Additionally, the trifluoromethyl group attached to the pyrimidine ring is known to enhance stability and bioavailability, which are critical factors in drug design.

The piperazine moiety within the molecule plays a crucial role in enhancing the compound's pharmacokinetic properties. Piperazine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. This feature makes the compound a strong candidate for targeting specific proteins or enzymes involved in various disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of complex molecules like this one. By leveraging machine learning algorithms and molecular docking studies, scientists can now better understand how this compound interacts with biological systems. These insights are invaluable for optimizing its structure for therapeutic purposes while minimizing potential side effects.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions, cyclizations, and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce production time, making it more feasible for large-scale manufacturing.

One of the most exciting aspects of this compound is its potential application in oncology. Preclinical studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, offering a novel approach to cancer treatment. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating neurodegenerative diseases as well.

As research on this compound continues, its role in drug development is expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from the laboratory to clinical trials. The integration of advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will further enhance our understanding of its properties.

In conclusion, 4-(6-Methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge research methodologies, positions it as a promising candidate for future therapeutic interventions. As we continue to unravel its potential, this compound stands at the forefront of innovation in drug discovery.